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Compound of Interest

Compound Name: 5-Bromo-3-methyl-2-pentanone

CAS No.: 1115-56-6

Cat. No.: B3213280

Get Quote

Executive Summary: The "Zero-Tear" Standard
5-Bromo-3-methyl-2-pentanone is an

-bromo ketone.[1][2] While valuable as a synthetic intermediate for heterocycles, it belongs to a
chemical class historically used as warfare agents (lachrymators).

The Critical Hazard: This compound is not merely a solvent; it is a potent alkylating agent and

lachrymator. It attacks mucous membranes and nucleophilic residues in proteins/DNA.

Standard organic solvent PPE is insufficient.

Immediate Directive:

Never handle on an open bench.

Never rely on single-layer nitrile gloves.

Always have a chemical neutralization agent (Sodium Thiosulfate) prepared before opening

the bottle.
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Hazard Analysis & Mechanism (The "Why")
To trust the protocol, you must understand the molecular threat.

The Alkylating Mechanism
The carbon adjacent to the carbonyl group (the

-carbon) is highly electrophilic due to the electron-withdrawing effects of both the carbonyl
oxygen and the bromine atom.

Biological Target: Nucleophiles in your body (e.g., cysteine residues in proteins, guanine in

DNA).

Consequence: Irreversible alkylation. In the eyes and respiratory tract, this triggers the

TRPA1 ion channel, causing immediate, debilitating pain and lacrimation (tears).

Volatility Factor
While 5-Bromo-3-methyl-2-pentanone has a higher boiling point than bromoacetone, its

vapor pressure at room temperature is sufficient to saturate a laboratory's air volume with

lachrymatory vapors within minutes if uncontained.

PPE Matrix: Layered Defense System
Standard nitrile gloves degrade rapidly when exposed to halogenated ketones. The bromine

atom facilitates permeation, while the ketone backbone swells the polymer.

Table 1: Personal Protective Equipment Specifications
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Component
Standard Handling
(Milligram Scale)

Scale-Up / Spill
Cleanup (>5g)

Technical Rationale

Hand Protection

Double Gloving:1.

Inner: Nitrile (4 mil)2.

Outer: Nitrile (4-5

mil)Change

immediately upon

splash.

Laminate Liner:1.

Inner: Silver Shield™ /

4H® (Laminate)2.

Outer: Nitrile (for

grip)Laminates

provide >4h

breakthrough time.

Nitrile offers fair

splash protection but

poor permeation

resistance against

halogenated ketones.

Laminates are the

only material

impervious to this

class.

Eye Protection
Chemical Splash

Goggles(Indirect Vent)

Full Face

Respirator(Recomme

nded) or Goggles +

Face Shield

Safety glasses allow

vapors to bypass the

lens and contact the

eye, triggering

blinding tears.

Respiratory
Fume Hood(Sash at

lowest working height)

Fume Hood +

Respirator (OV/AG

Cartridge)

The hood is the

primary barrier. If

working outside a

hood is unavoidable

(emergency), a full-

face respirator is

mandatory.

Body

Lab Coat

(Cotton/Poly) +

Chemical Apron

Tyvek® Coveralls

Synthetic fabrics can

melt into skin if a

reaction exotherms;

an apron prevents

soak-through.

Operational Protocol: Safe Handling Workflow
Pre-Operational Setup (The "Cold" Strategy)
Expert Insight: Vapor pressure is temperature-dependent. Chilling the reagent significantly

reduces lachrymatory risk.
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Cool Down: Store the reagent bottle in a fridge (if rated) or place it in an ice bath 15 minutes

before handling.

Prepare Quench Solution: Dissolve 10% w/v Sodium Thiosulfate (

) in water. Keep a wash bottle of this inside the hood.

Chemistry: Thiosulfate is a soft nucleophile that rapidly displaces the bromide, converting

the lachrymator into a non-volatile, non-toxic salt.

Check Engineering: Verify fume hood face velocity is >100 fpm (0.5 m/s).

Transfer & Weighing
The "Tent" Method: If you must weigh solids/liquids, do not take the balance out of the hood.

If the balance is external, tare a vial, place it in the hood, add reagent, cap it tightly, and then

remove to weigh.

Syringe Transfer: For liquids, use a gas-tight syringe with a long needle. Avoid pouring,

which increases surface area and vapor generation.

Immediate Decon: Dip the tip of the needle/pipette into the Thiosulfate solution immediately

after use.

Reaction Monitoring
TLC Safety: Do not walk around the lab with a TLC plate wet with this reagent. Elute

immediately or keep in a covered jar.

Glassware: Rinse all dirty glassware with the Thiosulfate solution before removing it from the

hood for cleaning.

Emergency & Disposal Procedures
Spill Management
Scenario: You drop a 5g bottle inside the hood.

Do NOT wipe with paper towels (this increases surface area and evaporation).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cover the spill immediately with solid Sodium Thiosulfate or Sodium Carbonate.

Wet the solid slightly to facilitate the reaction.

Wait 30 minutes for the lachrymatory effect to subside.

Clean up the slurry as chemical waste.

Waste Disposal
Never pour active

-bromo ketones into the organic waste drum. They can react with other solvents or off-gas
when the drum is opened, clearing out the lab.

Quench: Stir the waste stream with aqueous Sodium Thiosulfate for 1 hour.

Test: Check for residual oxidant/alkylator (using starch-iodide paper or simply ensuring no

lachrymatory odor remains).

Dispose: Label as "Halogenated Organic Waste - Quenched".

Visual Workflow (DOT Diagram)
The following diagram illustrates the "Self-Validating" safety loop.

Start: Risk Assessment Prep: Cool Reagent &
Mix Thiosulfate

Mandatory PPE: Goggles + 
Double Nitrile/Laminate

Don Gear Handling: Fume Hood Only
(Sash < 18 inches)

Execute Decon: Dip Tools in
Thiosulfate immediately

Immediate Action

Next Step/Repeat

Disposal: Quench Waste
Before Binning

Finalize

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing the integration of chemical quenching (Thiosulfate)

into the handling process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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